Cas no 1260587-36-7 (N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine)

• Product Name: N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine
• CAS No: 1260587-36-7
• MF: C₂₅H₂₀F₃NO₅
• MW: 471.425217628479
• CID: 5207111
• Update Time: 2025-05-21

N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[2-(trifluoromethoxy)phenyl]propanoic acid

• Inchi： 1S/C25H20F3NO5/c26-25(27,28)34-22-12-6-1-7-15(22)13-21(23(30)31)29-24(32)33-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20-21H,13-14H2,(H,29,32)(H,30,31)/t21-/m1/s1
• InChI Key： JTGVQWHISNNDDT-OAQYLSRUSA-N
• SMILES： FC(OC1C=CC=CC=1C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 695
• XLogP3: 5.8
• Topological Polar Surface Area: 84.9

Additional information on N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine

Introduction to N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine (CAS No. 1260587-36-7)

N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine, a key intermediate in the field of peptide synthesis, is a highly specialized amino acid derivative with significant applications in pharmaceutical research and biotechnology. This compound, identified by the CAS number 1260587-36-7, is renowned for its unique structural and chemical properties that make it invaluable in the development of novel therapeutic agents.

The N-Fmoc (N-fluorenylmethoxycarbonyl) group attached to the molecule serves as a protecting group for the amino function, facilitating controlled peptide coupling reactions. This characteristic is particularly useful in solid-phase peptide synthesis (SPPS), where sequential addition of protected amino acids is employed to construct complex peptide chains. The 2-(trifluoromethoxy) substituent enhances the compound's reactivity and stability, making it an excellent choice for demanding synthetic protocols.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine contributes to these desirable properties, making it a preferred building block for drugs targeting neurological and inflammatory disorders. Current research highlights its role in developing potent protease inhibitors, which are crucial for treating conditions such as cancer and autoimmune diseases.

The D-phenylalanine component of the molecule introduces a chiral center, which is essential for achieving enantiopurity in peptide-based therapeutics. Enantiopure drugs exhibit improved efficacy and reduced side effects compared to racemic mixtures. The synthesis of N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine adheres to stringent quality control measures to ensure high enantiomeric purity, meeting the rigorous standards of modern pharmaceutical manufacturing.

Advances in computational chemistry have further optimized the synthesis of this compound. Molecular modeling studies indicate that the trifluoromethoxy group influences the electronic distribution around the chiral center, enhancing stereoselectivity during peptide bond formation. These insights have enabled researchers to develop more efficient synthetic routes, reducing costs and improving yields.

One of the most compelling applications of N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine is in the development of peptidomimetics—molecules designed to mimic peptides but with improved pharmacokinetic properties. For instance, studies have demonstrated its utility in creating inhibitors of bacterial proteases, which are becoming increasingly important due to rising antibiotic resistance. The compound's ability to interact selectively with target enzymes while minimizing off-target effects makes it a promising candidate for next-generation antibiotics.

The role of fluorinated amino acids in drug design has also been explored in anticancer therapies. The N-Fmoc protecting group allows for facile introduction of fluorine atoms into peptide sequences, which can enhance drug penetration through biological membranes and improve binding affinity to therapeutic targets. Recent clinical trials have shown promising results using fluorinated peptides as anticancer agents, validating the importance of compounds like N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine in this field.

In addition to its pharmaceutical applications, N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine is widely used in academic research for studying enzyme mechanisms and protein-ligand interactions. Its well-defined structure and reactivity make it an ideal tool for developing enzyme inhibitors and probes. Researchers have leveraged this compound to uncover new insights into metabolic pathways and disease biomarkers, contributing to our understanding of complex biological systems.

The demand for high-quality intermediates like N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine continues to grow as drug discovery efforts intensify globally. Manufacturers are investing in advanced synthetic technologies to meet this demand while ensuring environmental sustainability. Green chemistry principles are being integrated into production processes, minimizing waste and reducing energy consumption without compromising product purity or yield.

Future research directions may explore novel derivatives of N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine with enhanced functionalities. For example, incorporating additional fluorinated groups or modifying the protecting group could lead to even more versatile synthetic tools. Such innovations would further expand the compound's utility across multiple therapeutic areas.

In conclusion, N-Fmoc-2-(trifluoromethoxy)-D-phenylalanine (CAS No. 1260587-36-7) is a cornerstone of modern peptide chemistry with far-reaching implications in drug development and biotechnology. Its unique structural features and reactivity make it indispensable for constructing complex biomolecules with therapeutic potential. As research progresses, this compound will continue to play a pivotal role in advancing medical science and improving patient outcomes worldwide.